Cas no 861346-39-6 (2-Methyl-1H-imidazole-5-sulfonic Acid)

• Product Name: 2-Methyl-1H-imidazole-5-sulfonic Acid
• CAS No: 861346-39-6
• MF: C₄H₆N₂O₃S
• MW: 162.167039394379
• CID: 718267
• PubChem ID: 22139905
• Update Time: 2025-04-19

2-Methyl-1H-imidazole-5-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-sulfonicacid, 2-methyl-
• 2-Methyl-1H-imidazole-5-sulfonic Acid
• 2-Methyl-1H-imidazol
• 861346-39-6
• 34916-84-2
• 2-Methylimidazole-4-sulfonic acid
• FT-0671851
• SCHEMBL3098468
• DTXSID10622813

• Inchi： 1S/C4H6N2O3S/c1-3-5-2-4(6-3)10(7,8)9/h2H,1H3,(H,5,6)(H,7,8,9)
• InChI Key： KBABESTUFQOTNV-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C)N1)(=O)(=O)O

Computed Properties

• Exact Mass: 162.00991323g/mol
• Monoisotopic Mass: 162.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Flash Point: 137.1±9.7 °C

2-Methyl-1H-imidazole-5-sulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives